1-(4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzoyl)-3-propoxypiperidine

• IUPAC Name: 2-methoxy-1-[4-[4-(3-propoxypiperidine-1-carbonyl)phenoxy]piperidin-1-yl]ethanone
• InChI: InChI=1S/C23H34N2O5/c1-3-15-29-21-5-4-12-25(16-21)23(27)18-6-8-19(9-7-18)30-20-10-13-24(14-11-20)22(26)17-28-2/h6-9,20-21H,3-5,10-17H2,1-2H3
• InChI Key: AAVFJEWXUPQYQA-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1CCCN(C1)C(=O)C2=CC=C(C=C2)OC3CCN(CC3)C(=O)COC
• Molecular Formula: C23H34N2O5
• Molecular Weight: 418.5 g/mol

Description

1-(4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzoyl)-3-propoxypiperidine, also known as MPBP, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-(4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzoyl)-3-propoxypiperidine is not fully understood. However, it is believed to act as a dopamine D3 receptor antagonist and a serotonin 5-HT1A receptor agonist. These actions may contribute to its neuroprotective effects and cognitive-enhancing properties.
Biochemical and Physiological Effects:
1-(4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzoyl)-3-propoxypiperidine has been shown to increase levels of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons. It has also been shown to reduce oxidative stress and inflammation in the brain. These biochemical and physiological effects may contribute to its therapeutic potential in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One advantage of 1-(4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzoyl)-3-propoxypiperidine in lab experiments is its high potency and selectivity for dopamine D3 and serotonin 5-HT1A receptors. However, its limited solubility in water and potential toxicity at high doses may pose challenges in experimental design and interpretation of results.

Future Directions

There are several potential future directions for research on 1-(4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzoyl)-3-propoxypiperidine. These include further investigation of its mechanism of action, optimization of its pharmacokinetic properties, and evaluation of its therapeutic potential in clinical trials. Additionally, the development of new analogs of 1-(4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzoyl)-3-propoxypiperidine with improved potency and selectivity may lead to the discovery of novel treatments for neurodegenerative disorders.

Synthesis Methods

The synthesis of 1-(4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzoyl)-3-propoxypiperidine involves the reaction of 4-chlorobenzoyl chloride with 1-(4-piperidinyl)piperidine to form 1-(4-chlorobenzoyl)-3-(4-piperidinyl)piperidine. This intermediate is then reacted with 1-methoxyacetyl chloride and sodium hydride to form 1-(4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzoyl)-3-(4-piperidinyl)piperidine. Finally, the product is treated with propyl bromide and potassium carbonate to yield 1-(4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzoyl)-3-propoxypiperidine.

Scientific Research Applications

1-(4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzoyl)-3-propoxypiperidine has been investigated for its potential therapeutic applications in the treatment of various disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. In preclinical studies, 1-(4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzoyl)-3-propoxypiperidine has been shown to have neuroprotective effects and to improve cognitive function.